![molecular formula C33H40O22 B1262988 delphinidin 3,3',5-tri-O-beta-D-glucoside](/img/structure/B1262988.png)
delphinidin 3,3',5-tri-O-beta-D-glucoside
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Delphinidin 3,3',5-tri-O-beta-D-glucoside betaine is an oxonium betaine obtained by deprotonation of the 7-hydroxy group of this compound. It is the major microspecies at pH 7.3 (according to Marvin v 6.2.0.). It is a conjugate base of a delphinidin 3,3',5-tri-O-glucoside.
Scientific Research Applications
Anthocyanin Composition in Flowers :
- Delphinidin 3,3',5-tri-O-beta-D-glucoside is identified in various flowers, contributing to their pigmentation. For example, it's found in blue flowers of Gentiana and Hyacinthus orientalis, indicating its role in floral coloration (Hosokawa et al., 1997), (Hosokawa et al., 1995).
Anti-Adipogenic Effects :
- Studies have shown that Delphinidin-3-O-β-Glucoside (D3G) inhibits lipid accumulation in adipocytes, suggesting potential applications in obesity management (Park, Sharma, & Lee, 2019).
Cardiovascular Health :
- Delphinidin-3-glucoside demonstrates protective roles against cardiovascular diseases by inhibiting platelet activation and thrombosis, highlighting its potential therapeutic role in cardiovascular health (Yang et al., 2012).
Anti-Cancer Properties :
- Research indicates that delphinidin-3-glucoside exhibits anti-cancer effects. It inhibits proliferation in certain cancer cell lines, suggesting its potential in cancer prevention or therapy (Fernandes et al., 2010), (Mazewski, Kim, & González de Mejía, 2019).
Antioxidant and Anti-Inflammatory Effects :
- Delphinidin-3-glucoside is known for its antioxidant properties. It protects against oxidative stress in various cells, including endothelial cells, which could be beneficial in managing conditions like atherosclerosis (Jin et al., 2013), (Sun et al., 2022).
Potential for Pharmaceutical Development :
- Due to its diverse health-promoting effects, delphinidin-3-glucoside is a promising candidate for development into pharmaceuticals, especially considering its roles in combating diseases like diabetes, obesity, and cancer (Chen et al., 2019).
properties
Molecular Formula |
C33H40O22 |
---|---|
Molecular Weight |
788.7 g/mol |
IUPAC Name |
2-[3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]chromen-7-one |
InChI |
InChI=1S/C33H40O22/c34-6-17-21(40)24(43)27(46)31(53-17)50-14-4-10(37)3-13-11(14)5-16(52-33-29(48)26(45)23(42)19(8-36)55-33)30(49-13)9-1-12(38)20(39)15(2-9)51-32-28(47)25(44)22(41)18(7-35)54-32/h1-5,17-19,21-29,31-36,38-48H,6-8H2/t17-,18-,19-,21-,22-,23-,24+,25+,26+,27-,28-,29-,31-,32-,33-/m1/s1 |
InChI Key |
OQYCKIARDXLXJG-KCRRSQHJSA-N |
Isomeric SMILES |
C1=C(C=C(C(=C1O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C3=C(C=C4C(=CC(=O)C=C4O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O3)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O |
Canonical SMILES |
C1=C(C=C(C(=C1O)O)OC2C(C(C(C(O2)CO)O)O)O)C3=C(C=C4C(=CC(=O)C=C4OC5C(C(C(C(O5)CO)O)O)O)O3)OC6C(C(C(C(O6)CO)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.